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For Researchers, Scientists, and Drug Development Professionals

Introduction
Me-indoxam, also known as DCJW, is the N-decarbomethoxyllated metabolite of the

oxadiazine insecticide indoxacarb.[1] While indoxacarb is known for its insecticidal activity

through the blockage of sodium channels, Me-indoxam has garnered significant interest as a

potent and selective inhibitor of secreted phospholipase A2 (sPLA2) enzymes.[2][3] These

enzymes are pivotal in the inflammatory cascade, catalyzing the release of arachidonic acid

from cell membranes, a precursor to pro-inflammatory mediators like prostaglandins and

leukotrienes.[2] This technical guide provides a comprehensive overview of the core

physicochemical properties of Me-indoxam, detailed experimental protocols for their

determination, and a visualization of its primary signaling pathway.

Core Physicochemical Properties
A summary of the known physicochemical properties of Me-indoxam is presented below. It is

important to distinguish these from the properties of its parent compound, indoxacarb, as their

chemical structures differ.
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Property Value Source

Chemical Structure

IUPAC Name

2-[2-methyl-3-oxamoyl-1-[(2-

phenylphenyl)methyl]indol-4-

yl]oxyacetic acid

PubChem

Molecular Formula C26H22N2O5 PubChem

Molecular Weight 442.5 g/mol PubChem

Melting Point
Experimental data not found in

the searched literature.
-

Boiling Point
Experimental data not found in

the searched literature.
-

pKa
Experimental data not found in

the searched literature.
-

LogP (Computed) 3.9 (XLogP3-AA) PubChem

Solubility

DMSO: > 20 mg/mL Ethanol:

~10 mg/mL Methanol: ~10

mg/mL Water: < 0.1 mg/mL

PBS (pH 7.4): ~0.5 mg/mL (in

a 1:1 ethanol solution)

BenchChem

Stability

Stable under standard

laboratory conditions.

Susceptible to degradation at

extreme pH and temperatures

(degradation of similar

structures noted above 60°C).

BenchChem

Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties are outlined

below.
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Melting Point Determination (Capillary Method)
Objective: To determine the temperature at which Me-indoxam transitions from a solid to a

liquid state.

Materials:

Me-indoxam (solid powder)

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Thiele tube or digital instrument)

Thermometer

Heating medium (e.g., mineral oil)

Procedure:

A small amount of finely powdered Me-indoxam is packed into the bottom of a capillary tube

to a height of 2-3 mm.

The capillary tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in the heating bath of the melting point apparatus.

The sample is heated gradually, with the rate of heating slowed to 1-2 °C per minute as the

expected melting point is approached.

The temperature at which the first drop of liquid appears (T1) and the temperature at which

the entire solid has melted (T2) are recorded. The melting point is reported as the range T1-

T2.

Boiling Point Determination (Siwoloboff Method)
Objective: To determine the temperature at which the vapor pressure of liquid Me-indoxam
equals the atmospheric pressure.
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Materials:

Me-indoxam (if liquid at accessible temperatures)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., Thiele tube with heating oil)

Procedure:

A small amount of liquid Me-indoxam is placed in the fusion tube.

A capillary tube is placed inside the fusion tube with its open end submerged in the liquid.

The fusion tube is attached to a thermometer and heated in the heating bath.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

The heating is stopped, and the liquid is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.

pKa Determination (Potentiometric Titration for Poorly
Soluble Compounds)
Objective: To determine the acid dissociation constant(s) of Me-indoxam.

Materials:

Me-indoxam

Co-solvent (e.g., methanol, DMSO)

Standardized acidic and basic titrants (e.g., HCl, NaOH)
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pH meter with a combination electrode

Stirrer and stir bar

Temperature-controlled vessel

Procedure:

A solution of Me-indoxam is prepared in a suitable co-solvent/water mixture to ensure

solubility.

The solution is placed in the temperature-controlled vessel and stirred continuously.

The initial pH of the solution is recorded.

Small, precise volumes of the titrant are added incrementally.

The pH of the solution is recorded after each addition, allowing the reading to stabilize.

The titration is continued past the equivalence point(s).

A titration curve is generated by plotting pH versus the volume of titrant added.

The pKa is determined from the pH at the half-equivalence point(s). For poorly soluble

compounds, multiple titrations in varying co-solvent proportions may be necessary to

extrapolate to a wholly aqueous pKa.

LogP Determination (HPLC Method)
Objective: To determine the octanol-water partition coefficient (LogP) of Me-indoxam as a

measure of its lipophilicity.

Materials:

Me-indoxam

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Reversed-phase C18 column
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Mobile phase: A mixture of an aqueous buffer and an organic modifier (e.g., methanol or

acetonitrile)

Reference compounds with known LogP values

n-Octanol and water

Procedure:

A series of reference compounds with known LogP values that bracket the expected LogP of

Me-indoxam are selected.

The retention times of the reference compounds and Me-indoxam are determined by

injecting them onto the HPLC column under isocratic conditions.

A calibration curve is constructed by plotting the logarithm of the retention factor (k') versus

the known LogP values of the reference compounds. The retention factor is calculated as k'

= (tR - t0) / t0, where tR is the retention time of the compound and t0 is the void time of the

column.

The LogP of Me-indoxam is determined by interpolating its log(k') value onto the calibration

curve.

Signaling Pathway and Mechanism of Action
Me-indoxam functions as a direct inhibitor of secreted phospholipase A2 (sPLA2) enzymes.[3]

By binding to the active site of sPLA2, it prevents the hydrolysis of phospholipids at the sn-2

position, a critical step in the liberation of arachidonic acid from the cell membrane. This

disruption of the arachidonic acid cascade leads to a downstream reduction in the production of

pro-inflammatory lipid mediators, including prostaglandins and leukotrienes.
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Caption: Me-indoxam inhibits sPLA2, blocking the release of arachidonic acid and subsequent

inflammatory pathways.

Conclusion
Me-indoxam is a significant metabolite of indoxacarb with distinct biological activity as a potent

sPLA2 inhibitor. This guide provides a foundational understanding of its physicochemical

properties. While key experimental data for melting point, boiling point, and pKa are not readily

available in the public domain, the provided protocols offer standardized methods for their

determination. A thorough understanding of these properties is crucial for researchers in the

fields of pharmacology, toxicology, and drug development for the effective application and

further investigation of Me-indoxam's therapeutic potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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